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Compound of Interest

Compound Name: Me-Bis(ADP)

Cat. No.: B1212332

Disclaimer: Specific safety data and disposal procedures for Methylene-bis(adenosine 5'-
diphosphate), or Me-Bis(ADP), are not readily available in public databases. The following
guidance is based on the safety profiles of the closely related and well-documented compound,
Adenosine diphosphate (ADP), and established best practices for laboratory chemical waste
management. Researchers must consult their institution's Environmental Health and Safety
(EHS) department for specific protocols and comply with all local, state, and federal
regulations.

Essential Safety and Logistical Information

For safe handling of Me-Bis(ADP), it is prudent to assume it shares characteristics with ADP,
which is classified as an irritant.[1] Adherence to standard laboratory safety protocols is
essential.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with
OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

o Skin Protection: Use appropriate protective gloves and a lab coat to prevent skin contact.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2][3] If dust formation is likely, a particle filter respirator is
recommended.
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Storage and Handling:

e Store containers tightly closed in a dry, well-ventilated area.[2]

e The related compound ADP is noted to be hygroscopic (moisture sensitive) and air sensitive;
for long-term stability and to maintain product quality, store in a freezer under an inert
atmosphere.[2]

e Avoid creating dust during handling.[2]

e Handle in accordance with good industrial hygiene and safety practices.[2]

Accidental Release Measures:

» Ensure adequate ventilation in the spill area.

Avoid the formation of dust.[2][3]

Wearing appropriate PPE, sweep up the spilled solid material.[2][3]

Collect the material into a suitable, labeled container for disposal.[2][3]

Prevent the substance from entering the environment.[3]

Data Presentation: Chemical and Physical
Properties of ADP

The following table summarizes key quantitative and qualitative data for Adenosine
diphosphate (ADP), which may serve as a reference for handling Me-Bis(ADP).
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Property Data Reference(s)
Physical State Solid Powder [2]
Appearance White [2]
Odor Odorless [2]
Molecular Formula C10H15N5010P2 [4]
Molecular Weight 427.201 g/mol [4]
Incompatible Materials Strong oxidizing agents [2]

Thermal decomposition may
produce irritating gases and
B vapors, including carbon
Hazardous Decomposition ] ] [3]
oxides (CO, COz2), nitrogen
oxides (NOx), and oxides of

phosphorus.

Experimental Protocols: Step-by-Step Disposal
Procedure

The following is a standard protocol for the disposal of Me-Bis(ADP) waste in a laboratory
environment. Always adapt this procedure to your institution's specific EHS guidelines.

o Waste Characterization: Treat all unused or expired Me-Bis(ADP) reagent as hazardous
chemical waste.[5] Do not dispose of it in standard trash or down the drain.

e Segregation of Waste:

o Solid Waste: Collect dry Me-Bis(ADP) powder and any contaminated disposable items
(e.g., weigh paper, pipette tips, gloves) in a designated solid chemical waste container.

o Liquid Waste: If Me-Bis(ADP) is dissolved in a solution, collect it in a designated liquid
chemical waste container that is compatible with the solvent used.

o Container Management:
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o Use only approved, leak-proof waste containers provided by or recommended by your
EHS department.

o Keep waste containers securely closed at all times, except when adding waste.

o Waste Labeling:
o Clearly label the waste container with a "Hazardous Waste" label.

o List all contents, including "Methylene-bis(adenosine 5'-diphosphate)" and any solvents,
with their approximate percentages.

o Indicate the date when waste was first added to the container.
e Accumulation and Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o Ensure the storage area is secure and away from incompatible materials.
 Final Disposal:

o Once the container is full or you are finished generating this type of waste, arrange for
pickup by your institution's EHS department.

o Submit a chemical waste collection request as per your institution's procedures.

Mandatory Visualization
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Caption: Workflow for proper chemical waste disposal in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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